Cas no 328009-66-1 (3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate)

• Product Name: 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate
• CAS No: 328009-66-1
• MF: C₁₁H₁₉NO₂S₂
• MW: 261.404060602188
• CID: 6787135
• PubChem ID: 915236
• Update Time: 2025-10-05

3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate Chemical and Physical Properties

Names and Identifiers

• BBL001983
• VS-00980
• 328009-66-1
• AKOS005439561
• CS-0365800
• 3,3-dimethyl-2-oxobutyl morpholine-4-carbodithioate
• starbld0013151
• STK332056
• Oprea1_573756
• (3,3-dimethyl-2-oxobutyl) morpholine-4-carbodithioate
• 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate

• Inchi： 1S/C11H19NO2S2/c1-11(2,3)9(13)8-16-10(15)12-4-6-14-7-5-12/h4-8H2,1-3H3
• InChI Key： SKFOBGYQOHFYGJ-UHFFFAOYSA-N
• SMILES： S(C(N1CCOCC1)=S)CC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 261.08572120g/mol
• Monoisotopic Mass: 261.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 86.9Ų

Additional information on 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate

3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate (CAS No. 328009-66-1): A Comprehensive Overview

3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate (CAS No. 328009-66-1) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique morpholine-4-carbodithioate functional group, serves as a versatile intermediate in various industrial and research applications. Its molecular structure, which includes a 3,3-dimethyl-2-oxobutyl moiety, contributes to its reactivity and utility in synthetic chemistry.

The growing interest in 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate can be attributed to its role in the development of advanced materials and pharmaceuticals. Researchers and industry professionals frequently search for information on its synthesis methods, chemical properties, and applications, making it a trending topic in scientific discussions. Its CAS number, 328009-66-1, is often used as a key identifier in databases and research papers, ensuring accurate retrieval of relevant data.

One of the most notable features of 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate is its ability to act as a ligand or chelating agent in coordination chemistry. This property makes it valuable in the design of catalysts and metal-organic frameworks (MOFs), which are widely studied for their potential in green chemistry and sustainable energy solutions. The compound's dithiocarbamate group is particularly significant, as it enables strong binding to metal ions, facilitating the creation of stable complexes.

In the pharmaceutical sector, 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate is explored for its potential as a building block in drug discovery. Its structural motifs are found in molecules with bioactive properties, including antimicrobial and anti-inflammatory activities. Researchers are investigating its derivatives for their efficacy in targeting specific biological pathways, aligning with the current focus on precision medicine and personalized therapeutics.

The compound's physical and chemical properties are also of great interest. It typically appears as a solid with a distinct odor, and its solubility in organic solvents makes it suitable for various laboratory procedures. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate, ensuring purity and consistency in research applications.

From an industrial perspective, 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate is utilized in the production of specialty chemicals and polymers. Its incorporation into polymer chains can enhance material properties such as thermal stability and mechanical strength, addressing the demand for high-performance materials in sectors like automotive and aerospace. This aligns with the broader trend of material innovation driven by technological advancements.

Environmental considerations are also paramount when discussing 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate. Researchers are increasingly focused on developing eco-friendly synthesis routes to minimize waste and reduce the environmental footprint of chemical production. The compound's potential role in biodegradable materials further underscores its relevance in the context of sustainable development.

In summary, 3,3-Dimethyl-2-oxobutyl morpholine-4-carbodithioate (CAS No. 328009-66-1) is a multifaceted compound with wide-ranging applications in chemistry, materials science, and pharmaceuticals. Its unique structural features and reactivity make it a valuable tool for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in green chemistry, drug discovery, and advanced materials.